Methyl 1-(2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylate
Description
Methyl 1-(2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylate, also known as MHP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. MHP is a pyrrolidine-based compound that exhibits a unique set of biochemical and physiological effects, making it a promising candidate for the development of new drugs and treatments.
Scientific Research Applications
Antioxidant Activity
Research has shown that derivatives of Methyl 1-(2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylate demonstrate significant antioxidant activity. A study by Tumosienė et al. (2019) synthesized a series of novel derivatives containing various substituents, which were tested for their antioxidant capacity. Some compounds displayed antioxidant activity surpassing well-known antioxidants like ascorbic acid (Tumosienė et al., 2019).
Synthesis and Antimicrobial Activity
Žirgulevičiūtė et al. (2015) focused on synthesizing 1,4-disubstituted pyrrolidinone derivatives from Methyl 1-(2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylate. The study evaluated the antibacterial activity of these derivatives, finding that some exhibited high antibacterial properties (Žirgulevičiūtė et al., 2015).
Potential in Antimicrobial Agent Synthesis
A study by Hublikar et al. (2019) synthesized (E)-methyl 2,4-dimethyl-5-(3-oxo-3-phenylprop-1-en-1-yl)-1H-pyrrole-3-carboxylate derivatives, exploring their in vitro antimicrobial activities. This study highlights the utility of Methyl 1-(2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylate derivatives in developing new antimicrobial agents (Hublikar et al., 2019).
Application in Synthesis of Various Compounds
Beji (2015) presented a novel one-pot synthesis approach for methyl 1-alkyl-4-(diethoxyphosphoryl)-5-oxopyrrolidine-3-carboxylate. This study demonstrates the versatility of these compounds as intermediates in the synthesis of various chemical structures (Beji, 2015).
Role in Mammalian Topoisomerase II Inhibition
Wentland et al. (1993) researched the inhibitory effect of 1-cyclopropyl-6,8-difluoro-1,4-dihydro-7-(2,6-dimethyl-4-pyridinyl)-4-oxo-3-quinolinecarboxylic acid and related derivatives on mammalian topoisomerase II. These findings are significant for understanding the biochemical interactions and potential therapeutic applications of related compounds (Wentland et al., 1993).
properties
IUPAC Name |
methyl 1-(2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO4/c1-17-12(16)8-6-11(15)13(7-8)9-4-2-3-5-10(9)14/h2-5,8,14H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GHTQZGHXONCENX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CC(=O)N(C1)C2=CC=CC=C2O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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